Cas no 401811-79-8 (1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-)
401811-79-8 structure
Product Name:1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
CAS No:401811-79-8
MF:C9H8O5
MW:196.156823158264
CID:3187000
PubChem ID:21936063
Update Time:2025-04-21
1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
- DB-186384
- SCHEMBL5216404
- MFCD27950411
- 6-methoxy-1,3-benzodioxole-4-carboxylic acid
- 6-methoxybenzo[d][1,3]dioxole-4-carboxylicacid
- DTXSID401255533
- 401811-79-8
- SY309806
- 6-methoxybenzo[d][1,3]dioxole-4-carboxylic acid
-
- Inchi: 1S/C9H8O5/c1-12-5-2-6(9(10)11)8-7(3-5)13-4-14-8/h2-3H,4H2,1H3,(H,10,11)
- InChI Key: KCKXXMOVAZNRFS-UHFFFAOYSA-N
- SMILES: O1COC2C=C(C=C(C(=O)O)C1=2)OC
Computed Properties
- Exact Mass: 196.03717335Da
- Monoisotopic Mass: 196.03717335Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 65Ų
1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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